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For Researchers, Scientists, and Drug Development Professionals

Introduction
The modification of oligonucleotides with moieties such as 2'-O-methylation and halogenated

bases has become a cornerstone in the development of therapeutic and diagnostic nucleic

acids. The 2'-O-Methyl modification confers increased nuclease resistance and enhanced

binding affinity to complementary RNA strands, while the 5-iodo group on a uracil base can be

utilized for applications such as X-ray crystallography, cross-linking studies, and as a site for

further chemical modifications.[1] This document provides detailed application notes and

protocols for the effective use of 2'-O-Methyl-5-iodouridine phosphoramidite in the synthesis

of modified oligonucleotides.

Applications
Oligonucleotides incorporating 2'-O-Methyl-5-iodouridine are valuable tools in various

research and drug development areas:

Antisense Oligonucleotides (ASOs) and Small Interfering RNAs (siRNAs): The 2'-O-Methyl

modification provides excellent protection against degradation by cellular nucleases, a

critical requirement for in vivo applications. This modification also enhances the thermal

stability of the duplex formed with the target RNA.[2]
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Aptamers: The increased stability offered by the 2'-O-Methyl group is advantageous for the

development of robust aptamers for diagnostic and therapeutic purposes.

X-ray Crystallography: The iodine atom at the 5-position of uracil is a heavy atom that can

aid in the phasing of X-ray diffraction data, facilitating the determination of nucleic acid

structures.

Cross-linking Studies: The 5-iodouracil moiety can be used in photochemical cross-linking

experiments to study nucleic acid-protein interactions.

Experimental Protocols
Oligonucleotide Synthesis
The synthesis of oligonucleotides containing 2'-O-Methyl-5-iodouridine is performed using

standard automated solid-phase phosphoramidite chemistry. The general workflow is depicted

below.
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Synthesis Cycle

1. Deblocking
(Removal of 5'-DMT)

2. Coupling
(Addition of Phosphoramidite)

Free 5'-OH 3. Capping
(Blocking of Unreacted 5'-OH)

Chain Elongation 4. Oxidation
(P(III) to P(V))

Prevents (n-1) synthesis

Stabilized Phosphate Backbone

Full-Length Protected
Oligonucleotide

After final cycleSolid Support
with initial nucleoside

Oligonucleotide on Solid Support

Deprotection Reagent Incubation

Cleavage from Support

Evaporation of Deprotection Reagent

Resuspend in Water or Buffer

Purification (HPLC or PAGE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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